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Compound of Interest

Compound Name: Triiron carbide

Cat. No.: B1213474

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Triiron carbide (FesC). Adherence to
these procedural steps is critical for ensuring laboratory safety and proper chemical
management.

Hazard Summary

Triiron carbide presents several significant hazards that necessitate careful handling and the
use of appropriate personal protective equipment.[1] It is highly reactive with water and poses
risks of skin, eye, and respiratory irritation.[1]

Hazard Statement Description

In contact with water, it releases flammable

260 gases which may ignite spontaneously.[1]
H315 Causes skin irritation.[1]

H318 Causes serious eye damage.[1]

H335 May cause respiratory irritation.[1]

H401 Toxic to aquatic life.[1]

Physical and Chemical Properties
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Property Value

Appearance Gray, cubic solid.[2]

Molecular Weight 179.55 g/mol

Melting Point 1837°C[2]

Specific Gravity 7.694 g/cm3[2]

Solubility in Water Insoluble.[2] Reacts violently with water.[1]

Operational Plan: Handling Triiron Carbide

This section outlines the procedural, step-by-step guidance for the safe handling and disposal
of Triiron carbide.

Preparation and Engineering Controls

Before handling Triiron carbide, ensure the following engineering controls and safety
measures are in place:

o Designated Work Area: Conduct all work in a well-ventilated area, such as a chemical fume
hood or a glovebox, to minimize inhalation exposure.[1][2]

¢ Inert Atmosphere: Handle and store the material under an inert gas, such as argon or
nitrogen, to prevent reactions with air and moisture.[1]

e Moisture Control: The work area and all equipment must be scrupulously dry. Do not allow
the product to come into contact with water.[1][3]

o Emergency Equipment: Ensure an emergency eyewash station and safety shower are
readily accessible.[4] A Class D fire extinguisher (for combustible metals) or powdered
graphite/limestone should be available. Do not use water, COz, or foam extinguishers.[2][3]

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Triiron carbide to protect against skin contact,
eye damage, and inhalation of dust.[1]
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Protection Type

PPE Specification

Rationale

Respiratory

NIOSH-approved P2
particulate respirator or
equivalent.[1][2]

To prevent respiratory tract

irritation from dust inhalation.

[1]5]

Chemical safety goggles and a

To protect against dust

Eye & Face ] particles and prevent serious

full-face shield.[1][2][6]

eye damage.[1]
Hand Chemical-resistant, impervious  To prevent skin irritation upon
an
gloves (e.g., nitrile).[1][2] contact.[1]
Flame-retardant lab coat or ) ]
) ) To protect skin and clothing

Body chemical-resistant coveralls.[2]

[7]

from contamination.[2]

Step-by-Step Handling Protocol

Don PPE: Before entering the designated handling area, put on all required PPE as specified

in the table above.

Prepare Inert Environment: Purge the glovebox or fume hood with an inert gas. Ensure all

tools and containers are dry.

Transfer Material: Carefully transfer the required amount of Triiron carbide from its storage

container to your experimental vessel. Use non-sparking tools.[3]

Avoid Dust Generation: Handle the powder gently to minimize the creation of airborne dust.

[1] If dust is generated, ensure respiratory protection is worn.[1]

Post-Handling Hygiene: After handling, wash hands and any exposed skin thoroughly with

soap and water.[1] Do not eat, drink, or smoke in the work area.[2] Remove and launder

contaminated clothing before reuse.[2]

Spill and Emergency Procedures

Spill:
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o Evacuate the immediate area and eliminate all ignition sources.[3]

o Wearing full PPE, cover the spill with a dry, inert material such as dry sand, lime, or soda
ash.[3]

o Carefully sweep the material into a designated, dry, and sealable container for hazardous
waste disposal.[3]

o Do not use water or allow any contact with moisture during cleanup.[3]

o First Aid:

o

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding
eyelids open. Seek immediate medical attention.[2][4]

o Skin Contact: Remove contaminated clothing. Brush off any dry material from the skin and
then wash the affected area with plenty of soap and water. Seek medical attention.[2]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[2][4]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[2][4]

Disposal Plan

Triiron carbide waste must be managed as hazardous waste. Adhere strictly to institutional,
local, regional, and national regulations.[2][8]

o Collection: Collect all waste material, including spilled solids and contaminated disposables,
in a clearly labeled, tightly sealed, and dry container.

o Storage: Store the waste container in a cool, dry, well-ventilated area away from water and
incompatible materials.[2]

» Disposal: Arrange for pickup and disposal through your institution's environmental health and
safety (EHS) office or a licensed hazardous waste disposal contractor. Do not attempt to
dispose of this material in a standard landfill or via the sewer system.[3]
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Visual Workflow: Safe Handling of Triiron Carbide

1. Preparation

Prepare Dry, Inert
Work Area (Glovebox/Hood)

Spill Response: Exposure Response:

Cover with Dry Sand, Follow First Aid Protocols,

Collect Dry

4. Emergency Actions

Seek Medical Attention

Verify Emergency Equipment
(Class D Extinguisher, Eyewash)

Don Full PPE:
Respirator, Goggles,
Face Shield, Gloves, Lab Coat

1 I___2..J:Iaudj'u3g____

Transfer Material .
(Avoid Dust) Conduct Experiment

Wash Hands & Exposed Skin

3. Cleanup & Disposal

Collect Waste in
Sealed, Dry Container

Store for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of Triiron carbide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for Triiron
Carbide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213474#personal-protective-equipment-for-
handling-triiron-carbide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1213474?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/en/sds/aldrich/270296?userType=undefined
https://www.sputtertargets.net/Public/pdf/iron-carbide-msds.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0312.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25219.pdf
https://www1.mscdirect.com/MSDS/MSDS00086/48527287-20181118.PDF
https://www.osha.gov/sites/default/files/publications/osha3151.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.fishersci.com/store/msds?partNumber=AC209290050&productDescription=TRIIRON+DODECACARBONYL+5GRTR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1213474#personal-protective-equipment-for-handling-triiron-carbide
https://www.benchchem.com/product/b1213474#personal-protective-equipment-for-handling-triiron-carbide
https://www.benchchem.com/product/b1213474#personal-protective-equipment-for-handling-triiron-carbide
https://www.benchchem.com/product/b1213474#personal-protective-equipment-for-handling-triiron-carbide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213474?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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